Cas no 339016-65-8 (2-(4-Fluorophenoxy)-4-methoxynicotinonitrile)

• Product Name: 2-(4-Fluorophenoxy)-4-methoxynicotinonitrile
• CAS No: 339016-65-8
• MF: C₁₃H₉FN₂O₂
• MW: 244.221166372299
• CID: 2191968
• Update Time: 2025-08-05

2-(4-Fluorophenoxy)-4-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-(4-fluorophenoxy)-4-methoxy-
• 2-(4-fluorophenoxy)-4-methoxynicotinonitrile
• 2-(4-fluorophenoxy)-4-methoxypyridine-3-carbonitrile
• MLS000694877
• HMS2640G15
• SMR000334752
• 2-(4-Fluorophenoxy)-4-methoxynicotinonitrile

• Inchi： 1S/C13H9FN2O2/c1-17-12-6-7-16-13(11(12)8-15)18-10-4-2-9(14)3-5-10/h2-7H,1H3
• InChI Key： QHTGWHWTYXVZDX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C(C#N)=C(C=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 55.1

Additional information on 2-(4-Fluorophenoxy)-4-methoxynicotinonitrile

2-(4-Fluorophenoxy)-4-methoxynicotinonitrile: A Comprehensive Overview

2-(4-Fluorophenoxy)-4-methoxynicotinonitrile, also known by its CAS number 339016-65-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a nicotinonitrile core with substituents at the 2 and 4 positions. The presence of a 4-fluorophenoxy group at the 2 position and a methoxy group at the 4 position imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and agrochemicals.

The synthesis of 2-(4-Fluorophenoxy)-4-methoxynicotinonitrile involves a series of carefully designed organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, ensuring high purity and scalability for industrial applications. The compound's structure has been thoroughly analyzed using modern spectroscopic techniques such as NMR and IR, confirming its molecular formula and functional groups.

In terms of biological activity, 2-(4-Fluorophenoxy)-4-methoxynicotinonitrile has shown promising results in various assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. This property makes it a candidate for further exploration in the development of therapeutic agents for conditions such as cancer and inflammatory diseases.

Moreover, the compound's ability to interact with specific receptors has been investigated in preclinical models, revealing its potential as a modulator of neurotransmitter systems. These findings underscore the importance of continued research into its pharmacokinetics, toxicity profiles, and efficacy in vivo.

The application of 2-(4-Fluorophenoxy)-4-methoxynicotinonitrile extends beyond pharmacology into agrochemicals, where it has been evaluated for its pesticidal properties. Recent studies have highlighted its effectiveness as an insecticide, particularly against agricultural pests that have developed resistance to conventional chemicals.

In conclusion, 2-(4-Fluorophenoxy)-4-methoxynicotinonitrile, with its CAS number 339016-65-8, represents a versatile compound with diverse potential applications across multiple industries. Ongoing research continues to uncover new insights into its chemical properties, biological activity, and practical uses, solidifying its position as an important molecule in contemporary chemical science.